N-(2-Methyl-4-nitrophenyl)-4-(pyridin-3-YL)pyrimidin-2-amine

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-4-pyridin-3-ylpyrimidin-2-amine
• InChI: InChI=1S/C16H13N5O2/c1-11-9-13(21(22)23)4-5-14(11)19-16-18-8-6-15(20-16)12-3-2-7-17-10-12/h2-10H,1H3,(H,18,19,20)
• InChI Key: BOYUMEWFHBQARY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC2=NC=CC(=N2)C3=CN=CC=C3
• Molecular Formula: C16H13N5O2
• DSSTOX Substance ID: DTXSID00672241
• Molecular Weight: 307.31 g/mol
• CAS No.: 796738-71-1

Description

N-(2-Methyl-4-nitrophenyl)-4-(pyridin-3-YL)pyrimidin-2-amine, also known as this compound, is a useful research compound. Its molecular formula is C16H13N5O2 and its molecular weight is 307.313. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Biological Effects

N-(2-Methyl-4-nitrophenyl)-4-(pyridin-3-YL)pyrimidin-2-amine is a compound that belongs to the class of heterocyclic aromatic amines (HAAs). These compounds are of significant interest due to their various biological activities and potential applications in scientific research. HAAs are known to be formed during the cooking of protein-rich foods and have been studied for their carcinogenic potential in rodents and humans. The formation, analysis, and biological effects of such compounds, including their potential toxicity and interactions with DNA, have been extensively reviewed in the literature.

For instance, the analysis of HAAs and their metabolites in biological matrices, foodstuff, and beverages provides insights into their biological effects and exposure levels in humans (Teunissen et al., 2010). These analyses often employ advanced analytical techniques like liquid chromatography coupled with mass spectrometry for sensitive and selective detection.

The nutritional aspects and epidemiological evidence also highlight the role of HAAs, such as PhIP, in human cancers, particularly breast cancer, suggesting that these compounds could be etiologic agents in carcinogenesis (Snyderwine, 1994). This is supported by experimental studies showing that HAAs produce DNA adducts in the mammary gland after metabolic activation.

Furthermore, the formation and fate of HAAs like PhIP in food processing are influenced by a complex interplay of reactions, including the Maillard reaction and lipid oxidation (Zamora & Hidalgo, 2015). Understanding these processes is crucial for developing strategies to mitigate the risks associated with HAA exposure.

Synthesis routes and methods

Procedure details

2-Methyl-4-nitrophenyl-guanidine nitrate (26.3 g, 0.1 mol) and 3-dimethylamino-1-(3-pyridyl)-2-propen-1-one (15 g, 0.08 mol) were reacted according to the same procedure as Step 1.3 of Preparation 1 to give N-(2-methyl-4-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine (15 g).